Cas no 2228173-67-7 (1-(1-methylcyclopropyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(1-methylcyclopropyl)cyclohexane-1-carboxylic acid
• CAS No: 2228173-67-7
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5943351
• PubChem ID: 165646737
• Update Time: 2025-05-23

1-(1-methylcyclopropyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylcyclopropyl)cyclohexane-1-carboxylic acid
• 2228173-67-7
• EN300-1803673

• Inchi： 1S/C11H18O2/c1-10(7-8-10)11(9(12)13)5-3-2-4-6-11/h2-8H2,1H3,(H,12,13)
• InChI Key： QYGVLPUKMDVYQR-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)C1(C)CC1)=O

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(1-methylcyclopropyl)cyclohexane-1-carboxylic acid

Chemical Profile of 1-(1-methylcyclopropyl)cyclohexane-1-carboxylic acid (CAS No. 2228173-67-7)

1-(1-methylcyclopropyl)cyclohexane-1-carboxylic acid, identified by the chemical compound identifier CAS No. 2228173-67-7, is a specialized organic molecule that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cycloalkane derivatives, characterized by its unique structural framework, which includes a cyclohexane ring substituted with a 1-methylcyclopropyl group at the first carbon position. The presence of this particular substituent imparts distinct electronic and steric properties to the molecule, making it a subject of interest for synthetic chemists and biologists exploring novel pharmacophores.

The structural motif of 1-(1-methylcyclopropyl)cyclohexane-1-carboxylic acid combines the stability associated with the cyclohexane backbone with the flexibility introduced by the methyl-substituted cyclopropyl side chain. This combination has been investigated for its potential in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. The carboxylic acid functionality at the terminal position further enhances its reactivity, allowing for diverse chemical modifications that can be tailored for specific biological applications.

In recent years, there has been a growing interest in cycloalkane derivatives as scaffolds for drug discovery due to their ability to exhibit favorable pharmacokinetic properties, such as improved solubility and reduced metabolic clearance. The 1-methylcyclopropyl moiety, in particular, has been shown to influence the binding affinity and selectivity of molecules interacting with biological targets. This has led to several studies exploring its utility in designing small-molecule inhibitors for therapeutic applications.

One of the most compelling aspects of 1-(1-methylcyclohexane-1-carboxylic acid) is its potential as a precursor in the synthesis of more complex pharmacological agents. Researchers have leveraged its structural features to develop derivatives that exhibit enhanced binding interactions with proteins involved in disease pathways. For instance, modifications to the methylcyclopropyl group have been explored to fine-tune steric hindrance and electronic properties, thereby optimizing drug-like characteristics such as lipophilicity and metabolic stability.

The carboxylic acid derivative also plays a crucial role in medicinal chemistry due to its ability to participate in hydrogen bonding interactions. This feature is particularly valuable when designing molecules intended to interact with polar residues in protein active sites or when developing peptidomimetics. The versatility of 1-(1-methylcyclohexane-1-carboxylic acid) lies in its capacity to serve as a versatile building block, enabling chemists to construct intricate molecular architectures with tailored biological activities.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular docking studies have demonstrated that derivatives of 1-(1-methylcyclohexane-1-carboxylic acid) can effectively bind to various therapeutic targets, including enzymes and receptors implicated in neurological disorders, inflammation, and cancer. These computational insights have guided experimental efforts toward synthesizing more potent and selective analogs.

The synthesis of CAS No. 2228173-67-7 involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps often include cyclization reactions followed by functional group interconversions to introduce the desired substituents. The process underscores the importance of robust synthetic strategies in generating complex molecules like this one, which are essential for advancing drug discovery programs.

In conclusion, 1-(1-methylcyclopropyl)cyclohexane-1-carboxylic acid (CAS No. 2228173-67-7) represents a significant compound in pharmaceutical research due to its unique structural features and potential biological applications. Its role as a versatile scaffold for drug development continues to be explored through both experimental synthesis and computational modeling. As our understanding of molecular interactions deepens, compounds like this one are poised to contribute significantly to the discovery of novel therapeutics targeting a wide range of diseases.